N-{1-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinyl}-2-methyl-3-furamide

• IUPAC Name: N-[1-[2-(4-methoxyphenyl)ethyl]-5-oxopyrrolidin-3-yl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C19H22N2O4/c1-13-17(8-10-25-13)19(23)20-15-11-18(22)21(12-15)9-7-14-3-5-16(24-2)6-4-14/h3-6,8,10,15H,7,9,11-12H2,1-2H3,(H,20,23)
• InChI Key: CVQCOWQAUDIPOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2CC(=O)N(C2)CCC3=CC=C(C=C3)OC
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-{1-[2-(4-methoxyphenyl)ethyl]-5-oxo-3-pyrrolidinyl}-2-methyl-3-furamide, commonly known as MDPV, is a synthetic stimulant drug that belongs to the cathinone class. It was first synthesized in the 1960s by Boehringer Ingelheim, a German pharmaceutical company. MDPV is known to have a potent effect on the central nervous system, which makes it a popular drug of abuse. However, it also has potential scientific research applications, which are discussed in

Mechanism of Action

MDPV acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It increases the levels of these neurotransmitters in the brain, which leads to the stimulation of the central nervous system. MDPV has a high affinity for the dopamine transporter, which makes it a potent stimulant drug.
Biochemical and Physiological Effects:
MDPV has a range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes vasoconstriction, which can lead to cardiovascular complications. MDPV can cause euphoria, increased energy, and heightened alertness. However, it can also cause anxiety, paranoia, and psychosis.

Advantages and Limitations for Lab Experiments

MDPV has several advantages for lab experiments. It has a high potency and a rapid onset of action, which makes it a useful tool for studying the dopamine system. However, MDPV also has several limitations. It has a narrow therapeutic window, which means that small changes in dosage can lead to adverse effects. It is also a controlled substance, which makes it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on MDPV. One area of research is the development of new drugs that target the dopamine system. Another area of research is the investigation of the long-term effects of MDPV on the brain and behavior. Additionally, research is needed to develop new methods for the synthesis and purification of MDPV.

Synthesis Methods

MDPV can be synthesized through a multistep process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with pyrrolidine and furfurylamine. The resulting product is then purified and crystallized to obtain MDPV. The synthesis method of MDPV is complex and requires expertise in organic chemistry.

Scientific Research Applications

MDPV has potential scientific research applications in the field of neuroscience. It is known to have a high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system in the brain. MDPV can be used to investigate the role of dopamine in reward processing, addiction, and other neuropsychiatric disorders.